Cas no 139347-65-2 (5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde)

5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde is a specialized organic compound featuring a pyrazole ring with a chlorinated phenyl group and a propan-2-yl substituent. This compound exhibits distinct structural advantages, such as enhanced stability and reactivity, making it valuable in synthetic chemistry for the preparation of complex organic molecules. Its unique substituent pattern allows for versatile chemical transformations, contributing to its utility in pharmaceutical and material science applications.

5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde structure

139347-65-2 structure

Product Name:5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde

CAS No:139347-65-2

MF:C₁₃H₁₃ClN₂O

MW:248.708122014999

MDL:MFCD00186376

CID:1267427

PubChem ID:15145035

Update Time:2025-06-20

5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-(1-methylethyl)-1-phenyl-
- 5-Chloro-3-isopropyl-1-phenylpyrazole-4-carboxaldehyde
- 5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
- Z335453904
- G38016
- AKOS009186701
- MFCD00186376
- 5-chloro-3-isopropyl-1-phenyl-1H-pyrazole-4-carbaldehyde
- 139347-65-2
- J-007269
- 5-chloro-1-phenyl-3-propan-2-ylpyrazole-4-carbaldehyde
- EN300-31843
- MDL： MFCD00186376
- Inchi： 1S/C13H13ClN2O/c1-9(2)12-11(8-17)13(14)16(15-12)10-6-4-3-5-7-10/h3-9H,1-2H3
- InChI Key： OSPKUZNNNGNAAC-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)C(C(C)C)=NN1C1C=CC=CC=1

Computed Properties

Exact Mass: 248.07179
Monoisotopic Mass: 248.0716407g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 34.9Å²

Experimental Properties

PSA: 34.89

5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Pricemore >>

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abcr	AB419676-1 g	5-Chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde	139347-65-2		1g	€542.30	2023-04-24
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